(4-(2-(Furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C15H18N4O3/c20-13(14-2-1-9-22-14)11-18-5-7-19(8-6-18)15(21)12-10-16-3-4-17-12/h1-4,9-10,13,20H,5-8,11H2
• InChI Key: OTFZUBYCLPZQIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CO2)O)C(=O)C3=NC=CN=C3
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol

Description

The compound contains a furan ring, which is a five-member heterocyclic ring with 4 carbon atoms and 1 oxygen atom. Furan derivatives have a unique place in medicinal chemistry and are used to optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules. The compound also contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms. Pyrazine derivatives are known for their wide range of pharmacological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, furan and pyrazine derivatives are often synthesized as part of drug discovery efforts. The incorporation of these nuclei is an important synthetic strategy in medicinal chemistry.

Molecular Structure Analysis

The furan ring is a planar five-member heterocyclic ring with 4 carbon atoms and 1 oxygen atom. The presence of the ether oxygen adds polarity and the potential for hydrogen bonding. Pyrazine is a six-membered ring with two nitrogen atoms.

Scientific Research Applications

Anti-Tubercular Activity

• Findings : Several compounds exhibited significant activity, with IC50 values ranging from 1.35 to 2.18 μM. .

Antioxidant Properties

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Antimicrobial Effects

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Inhibition of VEGFR-2 and PDGF-β

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Liver Fibrosis Research

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VEGFR-2 and PDGF-β Inhibition

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Mechanism of Action

Target of Action

Furan derivatives have been found to act on various targets or receptors in the body like they act as mao inhibitors, kappa opioid receptor agonist, sigma receptor agonist, gaba receptor agonist, cox-2 inhibitor, beta blockers, μ opioid receptor agonist, muscarinic receptor agonist, α-adrenergic blockers, calcium channel blockers etc .

Mode of Action

The presence of the ether oxygen in the furan ring adds polarity as well as the potential for hydrogen bonding, which could influence its interaction with its targets .

Biochemical Pathways

Furan derivatives have been found to have broad scope in remedying various dispositions in clinical medicines .

Pharmacokinetics

The furan ring, being a non-polar aromatic compound, is used as a remedy to optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of Action

Furan derivatives have been found to have high therapeutic properties .